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Compound of Interest

Compound Name: Daucol

Cat. No.: B1200001 Get Quote

For researchers, scientists, and drug development professionals working with Daucol, a
comprehensive understanding of safety and handling procedures is paramount. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure a safe laboratory environment. Daucol, a sesquiterpenoid alcohol

found in carrot seed oil, requires careful handling due to its potential hazards.[1][2] Adherence

to these guidelines will minimize risk and ensure the integrity of your research.

Personal Protective Equipment (PPE)
When handling Daucol, particularly in the form of carrot seed oil which contains a significant

percentage of this compound, a comprehensive suite of personal protective equipment is

mandatory.[2][3] The following table summarizes the required PPE for various laboratory

operations involving Daucol.
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Operation Required PPE

General Handling & Preparation
Safety glasses with side shields, Nitrile gloves,

Laboratory coat

Operations with Splash Hazard

Chemical safety goggles, Face shield (in

addition to goggles), Nitrile gloves, Chemical-

resistant apron over a laboratory coat

Aerosol Generating Procedures

NIOSH-approved respirator with organic vapor

cartridges, Safety goggles, Nitrile gloves,

Laboratory coat

Handling Flammable Liquids

Flame-retardant laboratory coat, Grounding

straps for containers, Work in a chemical fume

hood

Note: Always inspect PPE for integrity before use and replace it if damaged.

Chemical and Physical Properties
A clear understanding of Daucol's properties, primarily as a constituent of carrot seed oil, is

crucial for safe handling and emergency preparedness.

Property Value

Appearance Colorless to pale yellow liquid

Odor Characteristic, slightly woody

Flash Point Approximately 56°C (133°F)[4]

Boiling Point Approximately 289-291°C (estimated)[5]

Solubility Soluble in alcohol, insoluble in water[5]

Stability
Stable under normal conditions. Avoid strong

acids, alkalis, and oxidizing agents.[3][6]
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Adherence to standardized procedures is critical for minimizing exposure and preventing

accidents. The following workflow outlines the essential steps for safely handling Daucol in a

laboratory setting.
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Workflow for Safe Handling of Daucol

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet

Don Appropriate PPE

Prepare Well-Ventilated Work Area (Fume Hood)

Dispense Required Amount

Perform Experiment

Securely Close Container

Clean Minor Spills Immediately

Decontaminate Work Surfaces

Dispose of Waste in Accordance with Regulations

Doff and Dispose of/Clean PPE

Click to download full resolution via product page

A step-by-step workflow for the safe laboratory handling of Daucol.
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Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

Spill Response:

Evacuate: Immediately evacuate the affected area if the spill is large or in a poorly ventilated

space.

Ventilate: Increase ventilation to the area.

Contain: For small spills, contain the liquid with an inert absorbent material (e.g., sand,

vermiculite).[7]

Clean: Carefully scoop up the absorbent material and place it in a sealed container for

disposal.

Decontaminate: Clean the spill area with soap and water.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes.[4] Wash clothing before reuse. If

irritation persists, seek medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting.[3] If victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Get medical attention

immediately.[4]
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All Daucol-contaminated waste, including empty containers, absorbent materials from spills,

and contaminated PPE, must be disposed of as hazardous chemical waste.

Waste Type Disposal Procedure

Unused Daucol

Dispose of as hazardous chemical waste

through your institution's environmental health

and safety office. Do not pour down the drain.

Contaminated Materials
Place in a sealed, labeled container and dispose

of as hazardous chemical waste.

Empty Containers

Triple rinse with a suitable solvent. The rinsate

should be collected and disposed of as

hazardous waste. Puncture the container to

prevent reuse and dispose of in accordance with

local regulations.

By adhering to these safety protocols, researchers can mitigate the risks associated with

handling Daucol and maintain a safe and productive laboratory environment. Always consult

the most recent Safety Data Sheet for carrot seed oil and any institutional guidelines before

working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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